3-Amino-3-(3-bromo-5-fluorophenyl)propionic acid methyl ester
Cat. No. B8370938
M. Wt: 276.10 g/mol
InChI Key: NNRXYZJZNNWFST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09345793B2
Procedure details
1.59 g (6.05 mmol) 3-amino-3-(3-bromo-5-fluorophenyl)propionic acid were suspended in 24.5 ml methanol and the mixture cooled to 0° C. 0.66 ml (9.08 mmol) thionyl chloride were slowly added. The mixture was stirred at room temperature for 20 hours and concentrated. The residue was treated with saturated sodium hydrogen carbonate solution and extracted with dichloromethane. The organic part was dried with sodium sulfate and concentrated. Chromatography over 10 g silica gel (dichloromethane/ethanol 100/0-95/5-90/10) gave 1.55 g (93%) 3-amino-3-(3-bromo-5-fluorophenyl)propionic acid methyl ester.
Quantity
1.59 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH:2]([C:7]1[CH:12]=[C:11]([F:13])[CH:10]=[C:9]([Br:14])[CH:8]=1)[CH2:3][C:4]([OH:6])=[O:5].S(Cl)(Cl)=O.[CH3:19]O>>[CH3:19][O:5][C:4](=[O:6])[CH2:3][CH:2]([NH2:1])[C:7]1[CH:12]=[C:11]([F:13])[CH:10]=[C:9]([Br:14])[CH:8]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.59 g
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Type
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reactant
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Smiles
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NC(CC(=O)O)C1=CC(=CC(=C1)F)Br
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Step Two
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Name
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Quantity
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0.66 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Three
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Name
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Quantity
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24.5 mL
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Type
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reactant
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Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 20 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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ADDITION
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Type
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ADDITION
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Details
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The residue was treated with saturated sodium hydrogen carbonate solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic part was dried with sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
20 h |
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Name
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Type
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product
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Smiles
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COC(CC(C1=CC(=CC(=C1)F)Br)N)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.55 g | |
| YIELD: PERCENTYIELD | 93% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
